Cas no 91366-65-3 (4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole)

• Product Name: 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• CAS No: 91366-65-3
• MF: C₆H₄FN₃O₃S
• MW: 217.177662849426
• MDL: MFCD00036687
• CID: 91038
• PubChem ID: 87559175
• Update Time: 2025-10-23

4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 7-Fluorobenzofurazan-4-sulfonamide
• 7-FLUORO-2,1,3-BENZOXADIAZOLE-4-SULFONAMIDE
• 4-Fluoro-7-sulfamoylbenzofurazan
• 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• ABD-F
• 7-FLUORO-2,1,3-BENZOXA- DIAZOLE-4-SULFONAMIDE
• 7-Fluorobenzo[c][1,2,5]oxadiazole-4-sulfonamide
• 4-(Aminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole
• 7-fluorobenzo[c]1,2,5-oxadiazole-4-sulfonamide
• PubChem23230
• SBB028428
• PC8114
• 4-Benzofurazansulfonamide, 7-fluoro-
• FCH
• 4-Benzofurazansulfonamide, 7-fluoro- (ZCI)
• 7-Fluoro-2,1,3-benzoxadiazole-4-sulfonamide (ACI)
• 4-Fluoro-7-aminosulfonylbenzofurazan
• C16691
• AKOS015855174
• DTXCID60161020
• 8XK1FQ8G1K
• PS-11317
• MFCD00036687
• DTXSID60238529
• AC-27725
• 91366-65-3
• CS-0010012
• XROXHZMRDABMHS-UHFFFAOYSA-N
• A5597
• J-100156
• SCHEMBL571688
• 2,1,3-Benzoxadiazole-4-sulfonamide, 7-fluoro-
• 7-FLUOROBENZO(C)(1,2,5)OXADIAZOLE-4-SULFONAMIDE
• UNII-8XK1FQ8G1K

• MDL： MFCD00036687
• Inchi： 1S/C6H4FN3O3S/c7-3-1-2-4(14(8,11)12)6-5(3)9-13-10-6/h1-2H,(H2,8,11,12)
• InChI Key： XROXHZMRDABMHS-UHFFFAOYSA-N
• SMILES： O=S(C1C2C(=NON=2)C(F)=CC=1)(N)=O

Computed Properties

• Exact Mass: 216.99600
• Monoisotopic Mass: 216.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: solid
• Density: 1.724±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 408.8±55.0 °C at 760 mmHg
• Flash Point: 201.0±31.5 °C
• Refractive Index: 1.632
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• Stability/Shelf Life: Light Sensitive
• PSA: 107.46000
• LogP: 1.79040
• Solubility: Soluble in dimethyl sulfoxide
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles
• Other Chemical Reagents

Additional information on 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole

Professional Introduction to Compound with CAS No. 91366-65-3 and Product Name: 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole

The compound with the CAS number 91366-65-3 and the product name 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the benzoxadiazole class, a heterocyclic aromatic compound known for its diverse biological activities and potential applications in medicinal chemistry. The presence of both an amino sulfonyl group and a fluoro substituent in its molecular structure imparts unique properties that make it a subject of intense interest among researchers.

Benzoxadiazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the benzoxadiazole framework often enhances the metabolic stability and binding affinity of these compounds, making them more suitable for therapeutic applications. The specific structure of 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole suggests potential interactions with various biological targets, which has been a focus of recent research efforts.

Recent studies have highlighted the importance of fluorinated benzoxadiazoles in the development of novel pharmaceutical agents. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has demonstrated that fluorine-substituted benzoxadiazoles can exhibit enhanced activity against certain types of cancer cells by inhibiting key signaling pathways. The 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole compound has been investigated for its potential to disrupt these pathways, offering a promising lead for further development.

The amino sulfonyl group in the molecular structure of this compound is particularly noteworthy. Sulfonyl groups are known to enhance the binding affinity of molecules to their targets, making them valuable in drug design. The combination of an amino group and a sulfonyl group can further modulate the pharmacokinetic properties of the compound, potentially improving its bioavailability and therapeutic efficacy. This dual functionality has been explored in various drug candidates and has shown considerable promise in preclinical studies.

In addition to its structural features, the 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole compound has been studied for its interaction with biological receptors and enzymes. Computational modeling and experimental techniques have been employed to understand how this molecule binds to its targets at the molecular level. These studies have provided insights into the mechanisms by which this compound exerts its biological effects, which is crucial for optimizing its therapeutic potential.

The fluoro substituent at the 7-position of the benzoxadiazole ring plays a critical role in determining the compound's pharmacological properties. Fluorine atoms are known to influence electronic distribution and metabolic stability, which can significantly impact a drug's effectiveness and safety profile. The presence of this substituent in 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole has been shown to enhance its interaction with certain enzymes and receptors, making it a valuable candidate for further exploration.

Current research is focused on evaluating the therapeutic potential of this compound in various disease models. Preclinical studies have demonstrated encouraging results in terms of anti-cancer activity and anti-inflammatory effects. These findings have prompted further investigation into clinical applications, with several ongoing trials aimed at assessing its safety and efficacy in human subjects. The compound's unique structural features make it a promising candidate for treating a range of diseases.

The synthesis and optimization of 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole have been subjects of extensive research efforts. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield. These methods include multi-step organic synthesis techniques combined with modern purification technologies. The ability to produce this compound efficiently is crucial for advancing its development into a viable therapeutic agent.

The future prospects for 4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design and delivery systems are expected to further enhance its potential as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress in this area.

In conclusion,4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. Ongoing research efforts are expected to yield new insights into its therapeutic potential，contributing to advancements in medicine.